Cas no 81816-98-0 (4-Bromo-2-methylpyridazin-3(2h)-one)

4-Bromo-2-methylpyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core substituted with a bromine atom at the 4-position and a methyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine moiety allows for cross-coupling reactions, while the methyl group enhances stability and influences electronic properties. Its well-defined crystalline form ensures consistent purity, critical for precise synthetic applications. The compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and handling stability under standard laboratory conditions.
4-Bromo-2-methylpyridazin-3(2h)-one structure
81816-98-0 structure
Product Name:4-Bromo-2-methylpyridazin-3(2h)-one
CAS No:81816-98-0
MF:C5H5BrN2O
MW:189.009999990463
CID:2803216
PubChem ID:12910145
Update Time:2025-06-06

4-Bromo-2-methylpyridazin-3(2h)-one Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-methylpyridazin-3(2h)-one
    • DTXSID50512729
    • G80857
    • 4-BROMO-2-METHYLPYRIDAZIN-3-ONE
    • AKOS030539021
    • SY327143
    • 81816-98-0
    • KS-9553
    • 3(2H)-Pyridazinone, 4-bromo-2-methyl-
    • MFCD27929203
    • SCHEMBL3716286
    • 4-Bromo-2-methylpyridazin-3(2h)-one
    • Inchi: 1S/C5H5BrN2O/c1-8-5(9)4(6)2-3-7-8/h2-3H,1H3
    • InChI Key: JWRULNZEKRNJMR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=NN(C)C1=O

Computed Properties

  • Exact Mass: 187.95853Da
  • Monoisotopic Mass: 187.95853Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.7Ų

4-Bromo-2-methylpyridazin-3(2h)-one Pricemore >>

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